![molecular formula C18H19NO5S2 B2629402 ethyl 2-(2-(phenylsulfonyl)acetamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate CAS No. 895458-25-0](/img/structure/B2629402.png)
ethyl 2-(2-(phenylsulfonyl)acetamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
Description
Thiophene derivatives are a class of organic compounds that contain a thiophene ring, a five-membered aromatic ring with one sulfur atom . They are known for their diverse properties and applications, including their use in the synthesis of heterocyclic compounds with promising pharmacological characteristics .
Molecular Structure Analysis
The compound contains a thiophene ring, which is a five-membered ring made up of one sulfur atom . It also has an acetamido group and a phenylsulfonyl group attached to it, which could influence its reactivity and properties.Chemical Reactions Analysis
Again, while specific reactions involving this compound are not available, thiophene derivatives are known to undergo a variety of chemical reactions. For example, they can react with different nucleophiles and electrophiles to form new heterocyclic compounds .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure and substituents. Thiophene derivatives, in general, are known for their stability and reactivity .Scientific Research Applications
Medicinal Chemistry and Drug Development
Thiophene derivatives exhibit promising pharmacological properties. Researchers have explored their potential as:
- Anticancer Agents : Some thiophene-based compounds demonstrate anti-cancer activity by inhibiting tumor cell growth or inducing apoptosis .
- Anti-Inflammatory Agents : Thiophenes may mitigate inflammation through various mechanisms .
- Antimicrobial Agents : Certain thiophene derivatives exhibit antibacterial and antifungal properties .
- Antihypertensive Agents : The thiophene ring system has been investigated for its potential in managing hypertension .
- Anti-Atherosclerotic Properties : Some thiophenes may help prevent atherosclerosis .
Organic Electronics and Semiconductors
Thiophenes play a crucial role in the development of organic semiconductors, organic field-effect transistors (OFETs), and organic light-emitting diodes (OLEDs) . Their unique electronic properties make them valuable for constructing efficient and flexible electronic devices.
Corrosion Inhibition
Thiophene derivatives find applications as corrosion inhibitors in industrial chemistry and material science . Their ability to protect metals from corrosion makes them essential in various sectors.
Synthetic Methods
Several synthetic methods lead to thiophene derivatives:
- Gewald Reaction : A condensation reaction involving sulfur, an α-methylene carbonyl compound, and an α-cyano ester, resulting in aminothiophene derivatives .
- Paal–Knorr Reaction : Condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10) as a sulfurizing agent .
Multicomponent Synthesis
Researchers have employed multicomponent synthesis to create novel thiophene derivatives. For instance, the synthesis of ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate involved an interesting cyclization reaction .
Other Applications
Beyond the mentioned fields, thiophenes continue to inspire research in areas such as materials science, catalysis, and bioorganic chemistry.
properties
IUPAC Name |
ethyl 2-[[2-(benzenesulfonyl)acetyl]amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19NO5S2/c1-2-24-18(21)16-13-9-6-10-14(13)25-17(16)19-15(20)11-26(22,23)12-7-4-3-5-8-12/h3-5,7-8H,2,6,9-11H2,1H3,(H,19,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CTBYBFRWWPNQHD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(SC2=C1CCC2)NC(=O)CS(=O)(=O)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19NO5S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 2-(2-(phenylsulfonyl)acetamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate | |
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